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Compound of Interest

Compound Name: 3-Bromo-2-methoxybenzaldehyde

Cat. No.: B113158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and applications of 3-Bromo-2-methoxybenzaldehyde, a key

intermediate in organic synthesis.

Core Chemical Data
3-Bromo-2-methoxybenzaldehyde, with the CAS number 88275-87-0, is a substituted

aromatic aldehyde.[1][2][3][4][5] Its molecular formula is C₈H₇BrO₂, corresponding to a

molecular weight of 215.04 g/mol .[1][2] This compound is a solid at room temperature and is

classified as an irritant.

Property Value Source(s)

Molecular Weight 215.04 g/mol [1][2]

Molecular Formula C₈H₇BrO₂ [1]

CAS Number 88275-87-0 [1][2][3][4][5]

Physical Form Solid

Purity ≥97% [1]
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Synthetic Protocols
The synthesis of substituted benzaldehydes such as 3-Bromo-2-methoxybenzaldehyde can

be achieved through various established organic chemistry methodologies. A common

conceptual pathway involves the bromination of a methoxybenzaldehyde precursor or the

methylation of a bromohydroxybenzaldehyde.

A representative synthetic approach is the bromination of 2-methoxybenzaldehyde. This

electrophilic aromatic substitution reaction introduces a bromine atom onto the benzene ring.

The position of bromination is directed by the existing methoxy and aldehyde groups.

Conceptual Experimental Protocol: Bromination of 2-Methoxybenzaldehyde

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 2-methoxybenzaldehyde in a suitable inert solvent such as glacial acetic

acid or a chlorinated solvent.

Reagent Addition: Slowly add a brominating agent, such as N-Bromosuccinimide (NBS) or a

solution of bromine in the same solvent, to the flask. The reaction is typically carried out at a

controlled temperature, often at or below room temperature, to manage selectivity and

prevent over-bromination.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) to determine the consumption of the starting material and the

formation of the product.

Work-up: Once the reaction is complete, the mixture is typically poured into water to quench

any remaining brominating agent. The product can then be extracted into an organic solvent

like ethyl acetate or dichloromethane.

Purification: The organic layer is washed with a solution of sodium thiosulfate to remove any

residual bromine, followed by a wash with brine. After drying over an anhydrous salt like

magnesium sulfate, the solvent is removed under reduced pressure. The crude product can

be purified by recrystallization or column chromatography to yield pure 3-Bromo-2-
methoxybenzaldehyde.

Below is a conceptual workflow for the synthesis of 3-Bromo-2-methoxybenzaldehyde.
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Conceptual Synthesis of 3-Bromo-2-methoxybenzaldehyde
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Caption: Conceptual workflow for the synthesis of 3-Bromo-2-methoxybenzaldehyde.
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Applications in Research and Development
3-Bromo-2-methoxybenzaldehyde and its isomers are valuable intermediates in the

synthesis of more complex molecules, particularly in the pharmaceutical and material science

sectors. The presence of the aldehyde, bromo, and methoxy functional groups allows for a

variety of chemical transformations.

Pharmaceutical Synthesis: These compounds serve as building blocks for the synthesis of

various drug candidates. The bromine atom can be readily displaced or used in cross-

coupling reactions (e.g., Suzuki, Heck, Sonogashira) to form new carbon-carbon or carbon-

heteroatom bonds, enabling the construction of complex molecular scaffolds.

Organic Synthesis: In a broader synthetic context, the aldehyde group can be converted into

a wide range of other functional groups, such as alcohols, carboxylic acids, and imines. This

versatility makes it a useful starting material for the synthesis of a diverse array of organic

compounds.

Materials Science: Brominated aromatic compounds can be used in the synthesis of

polymers and other advanced materials. The bromine atom can act as a site for

polymerization or cross-linking, which can enhance the thermal stability and mechanical

properties of the resulting materials.

The relationship between the functional groups of 3-Bromo-2-methoxybenzaldehyde and its

applications is illustrated in the diagram below.
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Structure-Application Relationship of 3-Bromo-2-methoxybenzaldehyde
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Caption: Relationship between the functional groups of 3-Bromo-2-methoxybenzaldehyde
and its applications.

Safety and Handling
3-Bromo-2-methoxybenzaldehyde is classified as an acute toxicant if swallowed and is a

skin, eye, and respiratory irritant. Standard laboratory safety precautions should be followed

when handling this compound. This includes the use of personal protective equipment (PPE)

such as safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated

area or a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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